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Compound of Interest

Compound Name: M1001

Cat. No.: B15576307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal

of M1001, a small molecule agonist of Hypoxia-Inducible Factor-2α (HIF-2α). Adherence to

these guidelines is crucial to ensure personnel safety and maintain the integrity of experimental

results.

Compound Information
Chemical Name: 3-((2-(pyrrolidin-1-yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide

Biological Target: Hypoxia-Inducible Factor-2α (HIF-2α)

Mechanism of Action: M1001 is an agonist that binds to the PAS-B domain of the HIF-2α

subunit, stabilizing it and promoting its downstream signaling activity.[1]

Hazard Identification and Safety Data
M1001 is a chemical compound that requires careful handling. The following table summarizes

its known hazards based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).[2] A substance-specific Safety Data Sheet (SDS) should always be

consulted for comprehensive safety information.

Table 1: GHS Hazard Classification for M1001[2]
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GHS Classification Hazard Statement Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.

Skin Irritation (Category 2) H315 Causes skin irritation.

Eye Irritation (Category 2A) H319 Causes serious eye irritation.

Specific Target Organ Toxicity -

Single Exposure (Category 3)
H335

May cause respiratory

irritation.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₂₁H₂₁N₃O₂S

Molecular Weight 379.48 g/mol

Appearance Solid powder

Solubility
Data not available. Presumed soluble in DMSO

for stock solutions.

Stability
Data not available. Store under desiccating

conditions.

LD50/LC50 Data not available.

Safe Handling and Storage Protocols
Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling M1001. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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Engineering Controls
All work with solid M1001 and concentrated stock solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

An enclosed balance should be used for weighing the powdered compound.

Storage
Store M1001 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

For long-term storage of the solid compound, -20°C is recommended.

Stock solutions in DMSO should be aliquoted and stored at -20°C or -80°C to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of M1001 in Dimethyl

Sulfoxide (DMSO).

Materials:

M1001 solid powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:
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Equilibrate: Allow the vial of M1001 to reach room temperature before opening to prevent

moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the desired amount of M1001 powder.

For 1 mL of a 10 mM stock solution, weigh 3.795 mg of M1001.

Dissolution: Add the appropriate volume of anhydrous DMSO to the M1001 powder. For a 10

mM solution with 3.795 mg of M1001, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. Store at -20°C or -80°C.

Use in Cell-Based Assays
This protocol provides a general guideline for treating cells with M1001.

Procedure:

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the M1001
DMSO stock solution. Prepare a working solution by diluting the stock solution in the

appropriate cell culture medium. It is recommended to perform a serial dilution to reach the

final desired concentration.

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the M1001-treated samples. The final

DMSO concentration in cell culture should typically be kept below 0.5% to avoid cytotoxicity.

Cell Treatment: Add the M1001 working solution to your cells and incubate for the desired

time period.

Immediate Use: Prepare working solutions fresh for each experiment and use them

immediately.

Disposal Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of M1001 and contaminated materials is mandatory to ensure environmental

health and safety.

Procedure:

Personal Protective Equipment (PPE): Wear appropriate PPE as described in section 3.1.

Waste Segregation:

Solid Waste: Collect all solid M1001 waste, including residual powder and contaminated

items (e.g., weigh boats, pipette tips), in a dedicated, sealed, and clearly labeled

hazardous waste container.[2]

Liquid Waste: Collect all liquid waste containing M1001, including unused stock and

working solutions, in a designated hazardous liquid waste container compatible with the

solvent.[2]

Empty Containers: Triple-rinse empty M1001 containers with a suitable solvent. Collect the

rinsate as hazardous liquid waste. Deface the label on the empty container before disposing

of it according to your institution's guidelines.[2]

Storage of Waste: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area.[2]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not dispose of M1001 down

the drain or in regular trash.[2]

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with M1001 using an appropriate solvent and cleaning agents. Dispose of all

cleaning materials as hazardous waste.[2]

Visualizations
M1001 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/figure/Schematic-diagram-of-the-HIF-pathway-Under-normoxic-conditions-the-prolyl-hydroxylase_fig2_283306367
https://www.researchgate.net/figure/Schematic-of-HIF-pathway-regulation-and-components-A-Under-normoxic-conditions-HIF-a_fig1_392330433
https://www.benchchem.com/product/b15576307#safe-handling-and-disposal-of-m1001
https://www.benchchem.com/product/b15576307#safe-handling-and-disposal-of-m1001
https://www.benchchem.com/product/b15576307#safe-handling-and-disposal-of-m1001
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

